N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethyl-2-fluorobenzamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-ethyl-2-fluorobenzamide
• InChI: InChI=1S/C18H15ClFN3O2/c1-2-23(18(24)14-5-3-4-6-15(14)20)11-16-21-17(22-25-16)12-7-9-13(19)10-8-12/h3-10H,2,11H2,1H3
• InChI Key: JVQIUBJHLUMMMB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H15ClFN3O2
• Molecular Weight: 359.8 g/mol

Description

The compound of interest falls within a class of organic compounds known for their potential pharmacological activities, including antiproliferative and anticancer properties. These compounds often contain multiple functional groups, such as oxadiazole, benzamide, and fluorinated aromatic rings, which contribute to their biological activity and physicochemical properties.

Synthesis Analysis

The synthesis of compounds similar to the one typically involves multi-step organic reactions. Starting materials like chlorobenzene derivatives are used alongside reagents such as urea, ethane-1,2-diamine, and benzoic acids in condensation reactions. For example, the synthesis of a related compound involved the condensation of 3-methoxybenzoic acid with an ethane-1,2-diamine derivative, followed by crystallization to obtain the desired structure (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of these compounds is often confirmed using techniques like X-ray diffraction, which reveals details about the crystal system, space group, and bond lengths and angles. Density Functional Theory (DFT) calculations are used to compare and validate the experimental data, providing insights into the molecule's electronic structure and stability (Huang et al., 2020).